Cas no 866014-45-1 (3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea)

• Product Name: 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea
• CAS No: 866014-45-1
• MF: C₁₃H₉ClFN₃OS
• MW: 309.746463537216
• CID: 5842840
• PubChem ID: 768729
• Update Time: 2025-06-30

3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-[(2-chloropyridin-3-yl)carbamothioyl]-3-fluorobenzamide
• Benzamide, N-[[(2-chloro-3-pyridinyl)amino]thioxomethyl]-3-fluoro-
• AKOS001766842
• 866014-45-1
• STL100260
• SR-01000121259
• SR-01000121259-1
• N-((2-chloropyridin-3-yl)carbamothioyl)-3-fluorobenzamide
• 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea
• F1601-0467

• Inchi： 1S/C13H9ClFN3OS/c14-11-10(5-2-6-16-11)17-13(20)18-12(19)8-3-1-4-9(15)7-8/h1-7H,(H2,17,18,19,20)
• InChI Key： BXZIZGNWPPRZEG-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CN=C1Cl)=S)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 309.0138889g/mol
• Monoisotopic Mass: 309.0138889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea

Introduction to 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea (CAS No. 866014-45-1)

3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea, with the CAS number 866014-45-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety, a chloropyridine ring, and a fluorobenzoyl group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiourea moiety in 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea is known for its ability to form hydrogen bonds and interact with biological targets, such as enzymes and receptors. This property makes the compound an attractive scaffold for the design of inhibitors and modulators of various biological processes. The chloropyridine ring, on the other hand, provides additional aromaticity and lipophilicity, which can enhance the compound's ability to penetrate cell membranes and reach its target sites.

The presence of the fluorobenzoyl group in 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea adds another layer of complexity to its structure. Fluorine atoms are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and binding affinity. This group also contributes to the compound's metabolic stability, making it more resistant to degradation by metabolic enzymes.

Recent studies have explored the potential of 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease (AD). Research has shown that this compound can inhibit the aggregation of amyloid-beta (Aβ) peptides, which are key players in the pathogenesis of AD. By preventing Aβ aggregation, 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea may help reduce neurotoxicity and improve cognitive function in AD patients.

In addition to its potential in neurodegenerative diseases, 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea has also been investigated for its anti-inflammatory properties. Inflammation is a common feature of many diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can be effectively distributed to target tissues. Furthermore, its metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are promising and pave the way for further clinical development.

In conclusion, 3-(2-chloropyridin-3-yl)-1-(3-fluorobenzoyl)thiourea (CAS No. 866014-45-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further highlighting its significance in the field.